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Compound of Interest

Compound Name: 11-Methoxyangonin

Cat. No.: B1595845 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the known biological activities of two

kavalactones: 11-methoxyangonin and yangonin. While extensive research has elucidated

the pharmacological profile of yangonin, data on 11-methoxyangonin remains scarce,

presenting a notable gap in the current scientific literature. This document summarizes the

available quantitative data, outlines experimental protocols for key assays, and visualizes

relevant biological pathways.

Summary of Biological Activities
Yangonin has been demonstrated to interact with several key targets within the central nervous

system, contributing to its observed anxiolytic, sedative, and analgesic effects. In stark

contrast, the biological activity of 11-methoxyangonin is largely uncharacterized. The following

table summarizes the available quantitative data for both compounds.
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Biological
Target/Activity

Yangonin
11-
Methoxyangonin

Reference(s)

Cannabinoid Receptor

1 (CB1) Binding

Affinity (Kᵢ)

0.72 µM No data available [1]

Cannabinoid Receptor

2 (CB2) Binding

Affinity (Kᵢ)

> 10 µM No data available [1]

Monoamine Oxidase A

(MAO-A) Inhibition

(IC₅₀)

1.29 µM No data available [1]

Monoamine Oxidase

B (MAO-B) Inhibition

(IC₅₀)

0.085 µM No data available [1]

Anthelmintic Activity

(Larval Development

Inhibition IC₅₀)

15.0 µM Inactive [2]

GABAA Receptor

Modulation

Positive Allosteric

Modulator
No data available

Detailed Biological Activity of Yangonin
Yangonin's multifaceted biological activity stems from its interaction with several key

neurological pathways.

Cannabinoid Receptor Agonism
Yangonin acts as a selective agonist at the cannabinoid receptor 1 (CB1), with a binding affinity

(Kᵢ) of 0.72 µM. It displays significantly lower affinity for the CB2 receptor (Kᵢ > 10 µM). This

interaction with the endocannabinoid system is believed to contribute to the psychoactive

effects of kava.

Signaling Pathway of Yangonin at CB1 Receptor
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Preparation

Assay

Data Analysis

Prepare Reagents:
- MAO Enzyme (A or B)

- Substrate (e.g., Kynuramine)
- Yangonin/Test Compound

- Control Inhibitor

Plate Preparation:
- Add Yangonin/Control to wells

- Add MAO enzyme

Pre-incubation
(Allow inhibitor binding)

Initiate Reaction:
Add Substrate

Kinetic Measurement:
(e.g., Fluorescence/Absorbance)

Plot Reaction Rates vs.
Inhibitor Concentration

Calculate IC₅₀ Value

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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